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Compound of Interest

Compound Name: Pyrazine-2,5-dicarbonitrile

Cat. No.: B3025320 Get Quote

Pyrazine-2,5-dicarbonitrile (C₆H₂N₄) is an aromatic heterocyclic compound featuring a core

pyrazine ring substituted with two nitrile groups at the 2 and 5 positions. This seemingly simple

molecule is a highly versatile and valuable building block in modern chemistry. The pyrazine

moiety itself is a well-established "privileged scaffold" in medicinal chemistry, forming the core

of numerous clinically approved drugs, including treatments for tuberculosis, cancer, and viral

infections.[1][2] The presence of two electron-withdrawing nitrile groups imparts unique

electronic properties and provides reactive handles for extensive synthetic transformations,

making pyrazine-2,5-dicarbonitrile a strategic precursor for novel pharmaceuticals and

advanced functional materials.[3][4]

Molecular Structure and Physicochemical
Properties
The defining feature of pyrazine-2,5-dicarbonitrile is its high degree of symmetry and

planarity. The central pyrazine ring is aromatic, with the two nitrogen atoms at positions 1 and

4. This arrangement, combined with the potent electron-withdrawing cyano groups, significantly

influences the molecule's reactivity and intermolecular interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery
[mdpi.com]

2. nbinno.com [nbinno.com]

3. lifechemicals.com [lifechemicals.com]

4. Pyrazine-2,5-dicarbonitrile [myskinrecipes.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of Pyrazine-2,5-
dicarbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025320#pyrazine-2-5-dicarbonitrile-molecular-
structure-and-formula-c6h2n4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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